Cas no 13849-91-7 (Pomolic acid)

Pomolic acid Properties

Names and Identifiers

• Benthamic acid
• Pomolic acid
• [N-(DL-seryl)-N'-(2,3,4-trihydroxybenzyl)-hydrazine]
• 1-D,L-seryl-2-(2,3,4-trihydroxybenzyl)hydrazine
• bensarazide
• Benseraszide
• Benserazida
• Benserazida [INN-Spanish]
• Benserazide
• Benserazidum
• Benserazidum [INN-Latin]
• D,L-serine 2-(2,3,4-trihydroxybenzyl)hydrazide
• DL-Seryltrihydroxybenzylhydrazine
• N-DL-seryl-N'-(2,3,4-trihydroxybenzyl)hydrazine
• Randialic acid A
• Ro 4-4602
• Serazide
• [ "3", "19-Dihydroxy-12-ursen-28-oic acid" ]
• 3β,19-Dihydroxyurs-12-en-28-oic acid
• 3β,19α-Dihydroxyurs-12-ene-28-oic acid
• 3β,19-Dihydroxy-5α-urs-12-en-28-oic acid
• NSC-670661
• HY-N6601
• s9562
• 1,10-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• NCI60_024874
• MS-28755
• (1R,2R,4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-1,10-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• Urs-12-en-28-oic acid, 3,19-dihydroxy-, (3.beta.)-
• CS-0034332
• 13849-91-7
• CHEBI:66772
• 3,19-Dihydroxyurs-12-en-28-oic acid
• 60HAB1ZK1T
• AKOS032948112
• 19alpha-Hydroxyursolic acid
• 3.BETA.,19.ALPHA.-DIHYDROXY URS-12-EN-28-OIC ACID
• Q27135401
• DTXSID20930133
• Urs-12-en-28-oic acid, 3,19-dihydroxy-, (3beta)-
• URS-12-EN-28-OIC ACID, 3beta,19-DIHYDROXY-
• UNII-60HAB1ZK1T
• CHEMBL486986
• SCHEMBL1049001
• 3beta,19alpha-DIHYDROXY URS-12-EN-28-OIC ACID
• NSC670661
• E80683
• BDBM50241553
• URS-12-EN-28-OIC ACID, 3.BETA.,19-DIHYDROXY-
• 19.ALPHA.-HYDROXYURSOLIC ACID
• 3
• B0005-188425
• 3-beta,19alpha-Dihydroxy-urs-12-en-28-oic acid
• (3beta)-3,19-Dihydroxyurs-12-en-28-oic acid
• 3-Epipomolic acid
• ConMedNP.2385
• DA-66820
• POMOLIC ACID
• +Expand

• MDL： MFCD21333659
• InChIKey： ZZTYPLSBNNGEIS-OPAXANQDSA-N
• Inchi： InChI=1S/C30H48O4/c1-18-10-15-30(24(32)33)17-16-27(5)19(23(30)29(18,7)34)8-9-21-26(4)13-12-22(31)25(2,3)20(26)11-14-28(21,27)6/h8,18,20-23,31,34H,9-17H2,1-7H3,(H,32,33)/t18-,20+,21-,22+,23-,26+,27-,28-,29-,30+/m1/s1
• SMILES： C[C@@H]1CC[C@@]2(CC[C@]3(C)C(=CC[C@@H]4[C@@]5(C)CC[C@@H](C(C)(C)[C@@H]5CC[C@]43C)O)[C@@H]2[C@]1(C)O)C(=O)O

Computed Properties

• Exact Mass: 472.355
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 472.355
• Heavy Atom Count: 34
• Complexity: 923
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• LogP: 3.63510
• PSA: 76.66000
• Refractive Index: 1.568
• Boiling Point: 586.2±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• Flash Point: 322.4±26.6 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Fridericia triplinervia